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Compound of Interest

Compound Name: 6-(Phenylamino)nicotinic acid

Cat. No.: B078365 Get Quote

Essential Safety and Handling Guide for 6-
(Phenylamino)nicotinic acid
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 6-(Phenylamino)nicotinic acid.

Adherence to these procedures is crucial for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
6-(Phenylamino)nicotinic acid is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category Required Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles

Must conform to EN166 (EU)

or NIOSH (US) approved

standards.

Hand Protection Chemical-resistant gloves

Inspect gloves prior to use.

Use proper glove removal

technique.

Skin and Body Protection Long-sleeved lab coat ---

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when facing

concentrations above the

exposure limit or when

ventilation is inadequate.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure the work area is well-ventilated. A chemical fume hood is recommended.

Confirm that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.

Don the required personal protective equipment as detailed in the table above.

Handling:

Avoid the formation of dust and aerosols.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.[1]

Weigh and transfer the compound in a designated area, preferably within a fume hood, to

minimize exposure.
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Keep the container tightly closed when not in use.

Post-Handling:

Wash hands thoroughly with soap and water after handling.[2]

Decontaminate all work surfaces and equipment.

Remove and properly dispose of contaminated gloves and other disposable PPE.

Launder reusable protective clothing separately from other laboratory attire.

Emergency Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[2]

In Case of Skin Contact: Immediately wash off with plenty of soap and water. If skin irritation

persists, consult a physician.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Disposal Plan
Waste Generation: All materials contaminated with 6-(Phenylamino)nicotinic acid,

including disposable PPE, weighing papers, and pipette tips, should be considered chemical

waste.

Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical

waste.

Disposal: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not dispose of with household
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garbage or allow it to reach the sewage system.

Workflow for Handling 6-(Phenylamino)nicotinic
acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b078365?utm_src=pdf-body
https://www.benchchem.com/product/b078365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

4. Waste Disposal

Ensure Ventilated Area
(Fume Hood)

Check Eyewash/Shower

Don Required PPE

Weigh and Transfer

Avoid Dust/Aerosol
Formation

Keep Container Closed

Wash Hands

Decontaminate Surfaces

Dispose of Contaminated PPE

Collect in Labeled Container

Approved Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 6-(Phenylamino)nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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